Cas no 31516-11-7 (1,3-Bis(2,4-dimethylphenyl)urea)
31516-11-7 structure
Product Name:1,3-Bis(2,4-dimethylphenyl)urea
CAS No:31516-11-7
MF:C17H20N2O
MW:268.353504180908
CID:3064190
PubChem ID:800968
Update Time:2025-04-21
1,3-Bis(2,4-dimethylphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Bis(2,4-dimethylphenyl)urea
- AKOS001415067
- CHEMBL77909
- 665-626-4
- N,N'-bis(2,4-dimethylphenyl)urea
- Cambridge id 6944514
- 1,3-di(2,4-xylyl)urea
- STK026729
- Z57225813
- SCHEMBL11350134
- 31516-11-7
-
- Inchi: 1S/C17H20N2O/c1-11-5-7-15(13(3)9-11)18-17(20)19-16-8-6-12(2)10-14(16)4/h5-10H,1-4H3,(H2,18,19,20)
- InChI Key: NVFVYWVOXRSTQB-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(C)=CC=1C)NC1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 268.157563266Da
- Monoisotopic Mass: 268.157563266Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.1Ų
1,3-Bis(2,4-dimethylphenyl)urea Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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